![molecular formula C17H19NO2S B4532732 2-(4-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide](/img/structure/B4532732.png)
2-(4-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide
Description
Synthesis Analysis
The synthesis of compounds related to 2-(4-methoxyphenyl)-N-[3-(methylthio)benzyl]acetamide often involves complex reactions that include the formation of acetamide moieties through functionalized amino acid anticonvulsants. The structure and synthesis process highlight the importance of specific molecular features responsible for biological activities, as discussed by Camerman et al. (2005) in their study on 2-acetamido-N-benzyl-2-(methoxyamino)acetamides (Camerman, Hempel, Mastropaolo, & Camerman, 2005).
Molecular Structure Analysis
The molecular structure of related compounds has been analyzed using X-ray diffraction techniques and density functional theory (DFT) calculations, revealing intricate details about the geometry and electronic properties. For instance, Demir et al. (2015) provided insights into the molecular structure and antioxidant activity of a novel compound using X-ray diffraction and DFT calculations (Demir et al., 2015).
Chemical Reactions and Properties
Compounds with similar structural features undergo various chemical reactions, including silylation, to produce heterocycles with distinct properties, as explored by Lazareva et al. (2017) in their study on the silylation of N-(2-hydroxyphenyl)acetamide (Lazareva et al., 2017).
Physical Properties Analysis
The physical properties, such as crystalline structure and hydrogen bonding patterns, play a crucial role in determining the stability and reactivity of such compounds. For example, the crystal structure analysis by Davis and Healy (2010) of a related compound, N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide, revealed non-planar discrete molecules linked by hydrogen bonds (Davis & Healy, 2010).
Chemical Properties Analysis
The chemical properties, including reactivity and interaction with other molecules, are essential for understanding the potential applications of these compounds. The study on catalytic hydrogenation for the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide by Zhang Qun-feng (2008) showcases the development of novel catalysts with high activity and selectivity (Zhang Qun-feng, 2008).
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-[(3-methylsulfanylphenyl)methyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2S/c1-20-15-8-6-13(7-9-15)11-17(19)18-12-14-4-3-5-16(10-14)21-2/h3-10H,11-12H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXFTVZHXTWUNJD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NCC2=CC(=CC=C2)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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